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Compound of Interest

Compound Name: Dihydroajugapitin

Cat. No.: B15596084 Get Quote

Essential Safety and Handling of
Dihydroajugapitin
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational handling

instructions, and disposal plans for Dihydroajugapitin. While a specific Safety Data Sheet

(SDS) for Dihydroajugapitin is not publicly available, this information is based on the chemical

properties of the compound and the toxicological data of related substances and plant extracts

from the Ajuga species.

Chemical and Physical Properties
Limited data is available for the specific physical and chemical properties of

Dihydroajugapitin. The following table summarizes the known information.
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Property Value Source

Molecular Formula C₂₉H₄₄O₁₀ ChemicalBook

Molecular Weight 552.65 g/mol ChemicalBook

Appearance Solid (presumed) General knowledge

Boiling Point Not available

Melting Point Not available

Solubility Not available

Hazard Identification and Toxicity
Specific toxicity data for pure Dihydroajugapitin, such as LD50 values, are not available.

However, studies on extracts from the Ajuga genus, from which Dihydroajugapitin is isolated,

suggest a low level of acute toxicity.

A methanolic extract of Ajuga iva demonstrated an intraperitoneal LD50 of 3.980 g/kg in

mice, while oral administration at doses up to 14 g/kg produced no mortality.[1]

An oral acute toxicity test of a crude leaf extract of Ajuga remota showed it to be safe at a

dose of 2000 mg/kg in mice, with an estimated LD50 greater than this value.[2]

While some Ajuga species are considered non-toxic to humans and animals, there is a

potential for allergic reactions upon contact.[3]

Some individuals have reported side effects such as diarrhea, nausea, and vomiting after

oral ingestion of Ajuga nipponensis.[4]

Given the lack of specific data for Dihydroajugapitin, it is prudent to handle it as a compound

with unknown toxicity and to take precautions to minimize exposure.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure when handling Dihydroajugapitin.
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PPE Category Item Specification

Hand Protection Gloves
Nitrile or latex gloves should

be worn.

Eye Protection Safety Glasses or Goggles

Safety glasses with side

shields or chemical splash

goggles are mandatory.

Body Protection Laboratory Coat

A standard, full-sleeved

laboratory coat should be

worn.

Respiratory Protection Not generally required

If there is a risk of

aerosolization (e.g., when

weighing fine powders), work

in a fume hood or wear a dust

mask.

Safe Handling Procedures
Adherence to standard laboratory safety protocols is essential.

Engineering Controls: Handle Dihydroajugapitin in a well-ventilated area. A chemical fume

hood should be used if there is a potential for aerosolization or if handling large quantities.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before eating, drinking, or smoking, and at the end of the workday.

Handling Practices:

Avoid direct contact with skin and eyes.

Minimize dust formation when handling the solid compound.

Keep the container tightly closed when not in use.

The following diagram outlines the standard workflow for safely handling Dihydroajugapitin in

a laboratory setting.
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Safe Handling Workflow for Dihydroajugapitin
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First Aid Measures
After Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, seek

medical attention.

After Skin Contact: Remove contaminated clothing and wash the affected area with plenty of

soap and water. If irritation persists, seek medical advice.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if

you feel unwell.

Storage and Disposal
Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Disposal:

Specific disposal guidelines for Dihydroajugapitin are not available. However, based on

general principles for chemical waste, the following procedures are recommended:

Waste Classification: As the hazardous properties of Dihydroajugapitin are not fully known,

it is prudent to treat it as chemical waste.

Disposal Method:

Do not dispose of down the drain or in regular trash.

Collect waste in a designated, labeled, and sealed container.
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Dispose of the chemical waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations. In many jurisdictions, incineration is the

preferred method for organic chemical waste.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

chemical waste.

For invasive Ajuga plant material, it is recommended to dispose of it in the trash rather than

composting to prevent re-rooting.[5][6] This principle of preventing unintended propagation can

be metaphorically applied to the disposal of the pure compound by ensuring it is properly

contained and destroyed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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